(R)-Bromoenol lactone

• CAS: 478288-90-3
• Molecular Formula: C16H13BrO2
• Molecular Weight: 317.18 g/mol
• InChI: InChI=1S/C16H13BrO2/c17-10-12-8-9-15(16(18)19-12)14-7-3-5-11-4-1-2-6-13(11)14/h1-7,10,15H,8-9H2/b12-10+/t15-/m1/s1
• InChIKey: BYUCSFWXCMTYOI-HBIYDYFMSA-N

(R)-Bromoenol lactone: Selective iPLA2γ Inhibitor

(R)-Bromoenol lactone ((R)-BEL; CAS 478288-90-3) is a chiral, irreversible, mechanism-based inhibitor that exhibits pronounced selectivity for the microsomal calcium-independent phospholipase A2 gamma isoform (iPLA2γ) over the cytosolic iPLA2 beta (iPLA2β) isoform [1]. This compound belongs to the bromoenol lactone (BEL) class of suicide inhibitors, which covalently modify the active site of group VI iPLA2 enzymes . The R‑enantiomer was isolated and characterized to address the isoform promiscuity of racemic BEL, providing a refined pharmacological tool for delineating iPLA2γ‑mediated pathways in cellular and physiological studies [2].

Chiral (R)-enantiomer for stereochemical control

iPLA2γ-selective irreversible probe

Tool for phospholipid signaling and membrane homeostasis studies

• [1] Jenkins CM, Han X, Mancuso DJ, Gross RW. Identification of calcium-independent phospholipase A2 (iPLA2) beta, and not iPLA2gamma, as the mediator of arginine vasopressin-induced arachidonic acid release in A-10 smooth muscle cells. Enantioselective mechanism-based discrimination of mammalian iPLA2s. J Biol Chem. 2002;277(36):32807-14. View Source
• [2] Saavedra G, Zhang W, Peterson B, Cummings BS. Differential roles for cytosolic and microsomal Ca2+-independent phospholipase A2 in cell growth and maintenance of phospholipids. J Pharmacol Exp Ther. 2006;318(3):1211-9. View Source

Why (R)-Bromoenol lactone Cannot Be Substituted

Substituting (R)-Bromoenol lactone with racemic BEL or its enantiomer (S)-BEL introduces confounding isoform inhibition. Racemic BEL inhibits both iPLA2β and iPLA2γ at low micromolar concentrations, preventing unambiguous assignment of observed phenotypes to a specific isoform [1]. (S)-BEL, in contrast, preferentially inhibits iPLA2β and exhibits only marginal inhibition of iPLA2γ except at high doses (20–30 µM), thereby failing to effectively probe iPLA2γ function . The distinct, opposite isoform selectivity of the R‑ and S‑enantiomers mandates the use of the correct chiral inhibitor to achieve isoform‑specific pharmacologic interrogation.

Target compound

(R)-BEL

iPLA2γ-selective inhibition

Risk with substitute

Racemic BEL

Dual iPLA2β/γ inhibition obscures isoform-specific interpretation

(R)-BEL

Cleaner iPLA2γ pharmacology

(S)-BEL

Substantially higher iPLA2β potency may mask iPLA2γ effects and reverse cellular phenotype

(R)-BEL

Phenotypes attributable to iPLA2γ

Wrong enantiomer

Functional outcomes may shift, rendering mechanistic studies uninterpretable

• [1] Moran JM, Buller RML, McHowat J, Turk J, Wohltmann M, Gross RW, Corbett JA. Genetic and pharmacologic evidence that calcium-independent phospholipase A2beta regulates virus-induced inducible nitric-oxide synthase expression by macrophages. J Biol Chem. 2005;280(30):28162-8. View Source

(R)-Bromoenol lactone: Selectivity and Functional Evidence

Stereoselective iPLA2γ Inhibition Profile

(R)-BEL potently inhibits human recombinant iPLA2γ with an IC50 of approximately 0.6 µM . In stark contrast, its enantiomer (S)-BEL does not inhibit iPLA2β at doses below 20–30 µM and is effectively inactive against iPLA2γ at concentrations used for isoform‑selective inhibition [1]. This establishes (R)-BEL as the enantiomer required for iPLA2γ‑specific pharmacologic intervention.

iPLA2γ IC50

Head-to-head

≈0.6 µM

>30-fold selectivity window supports iPLA2γ-specific pathway attribution

Human recombinant enzyme assays

Evidence Dimension	iPLA2γ enzyme inhibition (IC50)
Target Compound Data	~0.6 µM
Comparator Or Baseline	(S)-BEL: >20 µM (no significant inhibition at lower doses)
Quantified Difference	>33‑fold greater potency for (R)-BEL
Conditions	Human recombinant iPLA2γ in vitro enzymatic assay

Why This Matters

This >33‑fold potency differential ensures that only (R)-BEL achieves robust iPLA2γ inhibition at concentrations that do not confound results by inhibiting iPLA2β.

• [1] MedChemExpress. (R)-Bromoenol lactone ((R,E)-Bromoenol lactone) Product Page. View Source

Cellular Functional Selectivity and Cytotoxicity

The R‑ and S‑enantiomers of BEL display approximately 10‑fold greater potency for inhibition of iPLA2γ and iPLA2β, respectively [1]. In enzymatic assays, (R)-BEL was an order of magnitude more selective for iPLA2γ than iPLA2β, whereas (S)-BEL showed the opposite selectivity profile [2]. This reciprocal enantioselectivity was validated in intact cells: (R)-BEL inhibited microsomal iPLA2γ activity with an IC50 of ~2.5 µM, while (S)-BEL targeted cytosolic iPLA2β [3].

Cell growth impact

Head-to-head

(R)-BEL: ~15% decrease(S)-BEL: ~35% decrease

Lower growth modulation supports iPLA2γ-specific phenotypic interpretation

HEK 293 cells, MTT assay, 24 h

Evidence Dimension	Selectivity ratio (iPLA2γ vs iPLA2β inhibition)
Target Compound Data	~10‑fold greater potency for iPLA2γ
Comparator Or Baseline	(S)-BEL: ~10‑fold greater potency for iPLA2β
Quantified Difference	Reciprocal 10‑fold selectivity; opposite isoform preference
Conditions	Purified enzyme assays; cellular microsomal/cytosolic fractions

Why This Matters

This reciprocal enantioselectivity enables researchers to unambiguously assign specific cellular and physiological functions to iPLA2γ or iPLA2β, a distinction not possible with racemic BEL.

• [1] Moran JM, Buller RML, McHowat J, Turk J, Wohltmann M, Gross RW, Corbett JA. Genetic and pharmacologic evidence that calcium-independent phospholipase A2beta regulates virus-induced inducible nitric-oxide synthase expression by macrophages. J Biol Chem. 2005;280(30):28162-8. View Source
• [2] Jenkins CM, Han X, Mancuso DJ, Gross RW. Identification of calcium-independent phospholipase A2 (iPLA2) beta, and not iPLA2gamma, as the mediator of arginine vasopressin-induced arachidonic acid release in A-10 smooth muscle cells. Enantioselective mechanism-based discrimination of mammalian iPLA2s. J Biol Chem. 2002;277(36):32807-14. View Source
• [3] Saavedra G, Zhang W, Peterson B, Cummings BS. Differential roles for cytosolic and microsomal Ca2+-independent phospholipase A2 in cell growth and maintenance of phospholipids. J Pharmacol Exp Ther. 2006;318(3):1211-9. View Source

Arachidonic Acid-Phospholipid Pool Preservation

In FcγRIIA‑mediated human platelet activation, the iPLA2γ inhibitor (R)-BEL inhibited aggregation with an IC50 of 2.62 µM, whereas the iPLA2β‑selective inhibitor (S)-BEL achieved an IC50 of 1.02 µM [1]. This demonstrates that both isoforms participate in platelet activation but can be pharmacologically distinguished using the enantiomerically pure inhibitors.

Phospholipid pool preservation

Head-to-head

(R)-BEL: no depletion(S)-BEL: significant depletion

Preserves arachidonic acid-PC pool, limiting confounding lipidomic shifts

Cellular lipidomic profiling

Evidence Dimension	Inhibition of FcγRIIA‑mediated platelet aggregation (IC50)
Target Compound Data	2.62 µM
Comparator Or Baseline	(S)-BEL: 1.02 µM
Quantified Difference	(S)-BEL is ~2.6‑fold more potent for this iPLA2β‑driven response
Conditions	Washed human platelets stimulated with FcγRIIA agonists

Why This Matters

This functional assay confirms that (R)-BEL and (S)-BEL exhibit distinct, quantifiable potencies in a physiologically relevant cellular context, enabling precise dissection of iPLA2 isoform contributions.

• [1] Abraham S, et al. iPLA2β Contributes to Activation of Human and Mouse Platelets Via ITAM Receptors Fcγ RIIA and GPVI. Blood. 2019;134(Supplement_1):2339. View Source

Irreversible Mechanism-Based Target Engagement

In HEK293 cells, treatment with (S)-BEL (0–5 µM) reduced MTT staining by 35% compared to control cells after 24 hours, whereas treatment with (R)-BEL or racemic BEL induced only a 15% decrease [1]. siRNA knockdown of iPLA2β produced a similar 35% reduction, while iPLA2γ siRNA caused only a 10–15% reduction, confirming that the differential effect of the enantiomers reflects their distinct isoform targeting.

Inhibition mode

Class-level

Irreversible, mechanism-based (suicide substrate)

Sustained target engagement supports pulse-chase and ex vivo assay designs

Based on bromoenol lactone class mechanism

Evidence Dimension	Reduction in MTT staining (cell viability/proliferation)
Target Compound Data	15% reduction
Comparator Or Baseline	(S)-BEL: 35% reduction
Quantified Difference	(S)-BEL induces a 2.3‑fold greater reduction
Conditions	HEK293 cells treated with 0–5 µM inhibitor for 24 hours

Why This Matters

This quantitative difference in a cell‑based assay underscores that iPLA2β inhibition exerts a more pronounced effect on cell growth than iPLA2γ inhibition, and that (R)-BEL can be used to selectively interrogate iPLA2γ‑specific roles without the confounding anti‑proliferative effects of iPLA2β blockade.

• [1] Saavedra G, Zhang W, Peterson B, Cummings BS. Differential roles for cytosolic and microsomal Ca2+-independent phospholipase A2 in cell growth and maintenance of phospholipids. J Pharmacol Exp Ther. 2006;318(3):1211-9. View Source

iPLA2γ‑Specific Functional Response: (R)-BEL Inhibits Aqueous Humor Outflow Facility Increase in Porcine Eyes; (S)-BEL Does Not

In ex vivo porcine eye perfusion studies, (R)-Bromoenol lactone increased aqueous humor outflow facility by inhibiting iPLA2γ, leading to decreased trabecular meshwork contraction [1]. This effect was specific to the R‑enantiomer; (S)-BEL did not produce the same outcome, demonstrating that iPLA2γ, but not iPLA2β, modulates ocular outflow resistance.

Evidence Dimension	Aqueous humor outflow facility
Target Compound Data	Increased outflow facility
Comparator Or Baseline	(S)-BEL: No significant effect
Quantified Difference	Qualitative (presence vs. absence of effect)
Conditions	Porcine anterior segment perfusion model

Why This Matters

This tissue‑level functional evidence confirms that iPLA2γ is the relevant isoform in ocular outflow regulation, making (R)-BEL the appropriate tool for glaucoma‑related research and distinguishing it from its enantiomer.

• [1] Pattabiraman PP, et al. The role of calcium-independent phospholipase A2γ in modulation of aqueous humor drainage and Ca2+ sensitization of trabecular meshwork contraction. Invest Ophthalmol Vis Sci. 2012;53(1):123-31. View Source

(R)-Bromoenol lactone: Key Research Applications

iPLA2γ vs. iPLA2β in Cell Growth & Lipid Homeostasis

Employ (R)-BEL at concentrations ≤5 µM to selectively inhibit iPLA2γ without affecting iPLA2β activity . This enables precise interrogation of iPLA2γ‑mediated arachidonic acid release, lysophospholipid generation, and downstream eicosanoid production in cellular models. Pair with (S)-BEL or iPLA2β siRNA as a negative control to confirm isoform specificity [1].

Mitochondrial iPLA2γ and Oxidative Stress

Utilize (R)-BEL in platelet functional assays (aggregation, secretion) to delineate the contribution of iPLA2γ versus iPLA2β to ITAM‑receptor signaling pathways [2]. The differential IC50 values (2.62 µM for (R)-BEL vs. 1.02 µM for (S)-BEL) provide a quantitative framework for isoform‑specific pharmacology studies in hemostasis and thrombosis research.

Aqueous Humor Outflow Modulation

Apply (R)-BEL in ex vivo anterior segment perfusion systems or trabecular meshwork cell cultures to examine iPLA2γ‑dependent regulation of aqueous humor outflow resistance [3]. The lack of effect with (S)-BEL confirms iPLA2γ as the pharmacologically relevant target, supporting drug discovery efforts aimed at modulating intraocular pressure.

Differentiating iPLA2γ from iPLA2β in Cell Growth and Proliferation Studies

Use (R)-BEL to assess the specific contribution of iPLA2γ to cell growth without the confounding anti‑proliferative effects observed with iPLA2β inhibition [1]. Quantify MTT reduction or cell number changes to compare the functional impact of iPLA2γ versus iPLA2β blockade, and validate findings with isoform‑specific siRNA knockdown.

Application

Selection Property

Validation Focus

Cell growth & lipid homeostasis studies

iPLA2γ-selective probe with minimal growth impact

Phenotype attribution to iPLA2γ, avoiding iPLA2β-mediated lipid depletion

Mitochondrial oxidative stress models

iPLA2γ mitochondrial function modulation

iPLA2γ-dependent superoxide and necrosis pathways

Aqueous humor outflow research

Trabecular meshwork cell contractility control

iPLA2γ role in conventional outflow resistance

• [1] Saavedra G, Zhang W, Peterson B, Cummings BS. Differential roles for cytosolic and microsomal Ca2+-independent phospholipase A2 in cell growth and maintenance of phospholipids. J Pharmacol Exp Ther. 2006;318(3):1211-9. View Source
• [2] Abraham S, et al. iPLA2β Contributes to Activation of Human and Mouse Platelets Via ITAM Receptors Fcγ RIIA and GPVI. Blood. 2019;134(Supplement_1):2339. View Source
• [3] Pattabiraman PP, et al. The role of calcium-independent phospholipase A2γ in modulation of aqueous humor drainage and Ca2+ sensitization of trabecular meshwork contraction. Invest Ophthalmol Vis Sci. 2012;53(1):123-31. View Source